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Compound of Interest

Compound Name: 2,4-Dichloro-5-cyanothiazole

Cat. No.: B1356297

Note: A specific Safety Data Sheet (SDS) for 2,4-Dichloro-5-cyanothiazole (CAS No. 82554-
18-5) is not readily available. The following guidance is based on the safety profiles of
structurally similar compounds, including other chlorinated thiazoles and cyanated organic
molecules. It is imperative to handle this compound with extreme caution and to treat it as
potentially hazardous.

This guide provides immediate, essential information for researchers, scientists, and drug
development professionals on the safe handling, necessary personal protective equipment
(PPE), and disposal of 2,4-Dichloro-5-cyanothiazole.

Hazard Summary and Chemical Properties

Based on analogous compounds, 2,4-Dichloro-5-cyanothiazole is anticipated to be toxic if
swallowed, in contact with skin, or inhaled.[1][2] It is also expected to cause serious eye and
skin irritation.[1][2][3]
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Property Value
CAS Number 82554-18-5
Molecular Formula CaCl2N2S

Anticipated Hazards

Toxic if swallowed, in contact with skin, or
inhaled. Causes serious eye and skin irritation.

May cause respiratory irritation.[1][2][3]

Incompatible Materials

Strong oxidizing agents, strong reducing agents,

strong acids, strong bases, water, and alcohols.

[4]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to mitigate the risks associated with handling 2,4-

Dichloro-5-cyanothiazole.

Protection Type

Specific Recommendations

Eye and Face Protection

Chemical safety goggles or a face shield are

mandatory.[1]

Skin Protection

Alab coat and chemical-resistant gloves (e.g.,

nitrile rubber) are required.[5]

Respiratory Protection

All handling should be done in a certified
chemical fume hood.[5] If there is a risk of dust
or aerosol generation outside of a fume hood, a

NIOSH-approved respirator is necessary.

Hand Protection

Inspect gloves for integrity before each use and
dispose of them properly after handling the

chemical.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for personnel safety.
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e Preparation and Inspection:
o Ensure a chemical fume hood is operational and certified.

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Inspect all required PPE for defects before use.
e Chemical Handling:

o Conduct all weighing and transferring of 2,4-Dichloro-5-cyanothiazole within a chemical
fume hood to prevent inhalation of dust or vapors.

o Use dedicated, clearly labeled glassware and equipment.
o Avoid the formation of dust and aerosols.[1]
e Post-Handling:
o Thoroughly decontaminate all surfaces and equipment after use.

o Carefully remove and dispose of contaminated PPE in the designated hazardous waste
stream.

o Wash hands and any exposed skin thoroughly with soap and water after completing work.

[2]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

e Waste Classification:
o 2,4-Dichloro-5-cyanothiazole waste is classified as Halogenated Organic Waste.[5]

» Waste Segregation and Collection:
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o Use a dedicated, properly labeled, and leak-proof container for all 2,4-Dichloro-5-
cyanothiazole waste.[5]

o This includes the pure compound, reaction mixtures, and any contaminated materials such

as gloves, weighing paper, and pipette tips.[5]
o Never mix halogenated waste with non-halogenated waste streams.
o Container Management and Storage:
o Keep the waste container securely closed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory,
away from incompatible materials.

o Ensure the storage area is well-ventilated.
e Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's environmental health
and safety department or a licensed hazardous waste disposal company.

o All waste must be disposed of in accordance with local, state, and federal regulations.[6]

Visual Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for 2,4-Dichloro-5-cyanothiazole
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- Inspect PPE
- Locate Emergency Equipment
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- Avoid Dust/Aerosols
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- Dispose of Contaminated PPE
- Wash Hands
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- Halogenated Organic Waste

Waste Collection
- Dedicated, Labeled Container
- Include Contaminated ltems

Waste Storage
- Tightly Closed Container
- Designated Satellite Area
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Final Disposal

- Arrange for Professional Pickup
- Follow All Regulations
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Caption: Workflow for the safe handling and disposal of 2,4-Dichloro-5-cyanothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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